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Compound of Interest

Compound Name:
cis-4-(Boc-amino)-1-

methylcyclohexanol

Cat. No.: B1323395 Get Quote

For laboratory personnel, including researchers, scientists, and professionals in drug

development, the proper disposal of chemical waste is a critical component of laboratory safety

and environmental responsibility. This guide provides detailed procedures for the safe disposal

of cis-4-(Boc-amino)-1-methylcyclohexanol, drawing upon safety data for structurally similar

compounds.

Immediate Safety and Handling Precautions:

Prior to handling, it is imperative to wear appropriate personal protective equipment (PPE). This

includes, but is not limited to, protective gloves, and eye and face protection.[1][2] Work should

be conducted in a well-ventilated area to avoid inhalation of any potential fumes or dust.[3] In

case of skin contact, immediately wash the affected area with plenty of soap and water.[3][4] If

the substance comes into contact with eyes, rinse cautiously with water for several minutes,

removing contact lenses if present and easy to do so.[3]

Spill Management:

In the event of a spill, absorb the material with an inert, liquid-absorbent substance (e.g.,

Chemizorb®).[1] The collected material should then be disposed of properly in a suitable,

closed container.[1][5] Ensure the affected area is thoroughly cleaned after the spill has been

contained and collected.[1]
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Step-by-Step Disposal Protocol:
Container Integrity: Ensure the waste cis-4-(Boc-amino)-1-methylcyclohexanol is stored in

its original or a compatible, well-labeled, and tightly sealed container to prevent leaks or

spills.[1]

Waste Segregation: Do not mix cis-4-(Boc-amino)-1-methylcyclohexanol waste with other

chemical waste streams.[1] Keeping waste streams separate is crucial for safe and

compliant disposal.

Labeling: Clearly label the waste container with the full chemical name: "cis-4-(Boc-
amino)-1-methylcyclohexanol".

Approved Waste Disposal Facility: The final and most critical step is to dispose of the

contents and the container at an approved waste disposal plant.[1][3][5][6] Adherence to

national and local regulations is mandatory for the disposal of chemical waste.[1]

Key Safety and Physical Data:
While a specific Safety Data Sheet (SDS) for cis-4-(Boc-amino)-1-methylcyclohexanol was

not identified, the following table summarizes relevant data for structurally related compounds

to guide safe handling and disposal.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b1323395?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/sds/aldrich/153095
https://www.benchchem.com/product/b1323395?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/sds/aldrich/153095
https://www.benchchem.com/product/b1323395?utm_src=pdf-body
https://www.benchchem.com/product/b1323395?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/sds/aldrich/153095
https://www.fishersci.com/store/msds?partNumber=AAH6280214&productDescription=TRANS-4-%28BOC-AMINO%29CYCLHXN+25G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA12877~~PDF~~MTR~~CGV4~~EN~~2025-09-12%2014:48:41~~2-Methylcyclohexanol%20%20cis%20+%20trans~~
https://www.fishersci.com/store/msds?partNumber=AC166890025&countryCode=US&language=en
https://www.sigmaaldrich.com/US/en/sds/aldrich/153095
https://www.benchchem.com/product/b1323395?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1323395?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value / Information Source Compound

Appearance White solid
cis-4-(Boc-amino)-1-

methylcyclohexanol[2]

Storage Temperature 0-8 °C
cis-4-(Boc-amino)-1-

methylcyclohexanol[2]

Boiling Point 171 - 173 °C
4-Methylcyclohexanol, mixed

isomers[1]

Density 0.914 g/cm³ at 25 °C
4-Methylcyclohexanol, mixed

isomers[1]

Hazard Statements H227: Combustible liquid
4-Methylcyclohexanol, mixed

isomers[1]

Precautionary Statements
P210, P280, P370+P378,

P403+P235, P501

4-Methylcyclohexanol, mixed

isomers[1]

Disposal Workflow:
The following diagram illustrates the logical steps for the proper disposal of cis-4-(Boc-
amino)-1-methylcyclohexanol.
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Start: Need to Dispose of
cis-4-(Boc-amino)-1-methylcyclohexanol

Wear Appropriate PPE
(Gloves, Eye Protection)

Ensure Waste is in a
Properly Labeled, Sealed Container

Is the Waste Segregated?

Yes

 Yes

No

 No

Is there a spill? Segregate from Other
Chemical Waste

Contain and Absorb Spill
with Inert Material

 Yes

Arrange for Pickup by an
Approved Waste Disposal Service

 No

End: Proper Disposal Complete

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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